In situ chemical mapping of a lithium-ion battery using full-field hard X-ray spectroscopic imaging†

Chemical Communications Pub Date: 2013-05-03 DOI: 10.1039/C3CC42667J

Abstract

In situ tracking of chemical phase transformation, mapping, and composition information of a battery with CuO as the anode was performed with quantitative analysis at sub-30 nm resolution with a 40 × 40 μm field of view using transmission X-ray microscopy combined with spectroscopy. A size-dependent and core–shell lithiation–delithiation mechanism was suggested for the electrochemical reaction.

Graphical abstract: In situ chemical mapping of a lithium-ion battery using full-field hard X-ray spectroscopic imaging
In situ chemical mapping of a lithium-ion battery using full-field hard X-ray spectroscopic imaging†
Recommended Literature